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Compound Name: 5-(2,2-diphenylethyl)-1H-imidazole

CAS No.: 102390-63-6

Cat. No.: B025575

Get Quote

This guide provides an in-depth technical overview of the spectroscopic data for the compound

5-(2,2-diphenylethyl)-1H-imidazole. Designed for researchers, scientists, and professionals in

drug development, this document details the predicted and expected spectroscopic

characteristics of the molecule. Given the absence of readily available experimental spectra in

public databases, this guide leverages predictive methodologies and established principles of

spectroscopic analysis for imidazole-based compounds to provide a robust analytical

framework.

Introduction
5-(2,2-diphenylethyl)-1H-imidazole is a heterocyclic compound of interest due to the

prevalence of the imidazole scaffold in biologically active molecules.[1] The diphenylethyl

substituent introduces significant steric and electronic features that are expected to influence

its spectroscopic and, potentially, its pharmacological properties. Accurate spectroscopic

characterization is the cornerstone of chemical synthesis and drug discovery, enabling

unambiguous structure confirmation and quality control. This guide will detail the predicted data

from ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopy, coupled with

detailed experimental protocols and interpretative insights.
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Molecular Structure and Atom Numbering
To facilitate the discussion of spectroscopic data, the following numbering scheme is used for

the atoms in 5-(2,2-diphenylethyl)-1H-imidazole.

Caption: Molecular structure and atom numbering for 5-(2,2-diphenylethyl)-1H-imidazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule.[2] The predicted ¹H and ¹³C NMR spectra for 5-(2,2-diphenylethyl)-1H-
imidazole provide detailed insights into its molecular structure. Predictions were generated

using a combination of database-driven and incremental approaches.[3][4][5][6][7]

Predicted ¹H NMR Data
The predicted ¹H NMR spectrum is characterized by distinct signals for the imidazole ring

protons, the aliphatic linker, and the two phenyl groups.

Proton
Predicted Chemical

Shift (ppm)
Multiplicity Integration

N1-H ~12.0 Singlet (broad) 1H

C2-H ~7.6 Singlet 1H

C4-H ~6.8 Singlet 1H

C7-H ~4.5 Triplet 1H

C6-H₂ ~3.2 Doublet 2H

Phenyl-H 7.2 - 7.4 Multiplet 10H

Expertise & Experience: Interpreting the ¹H NMR Predictions

The N-H proton of the imidazole ring is expected to be significantly deshielded, appearing as

a broad singlet around 12.0 ppm. This is a characteristic feature of N-H protons in imidazole

systems due to hydrogen bonding and the aromatic nature of the ring.[8]
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The C2-H proton is the most downfield of the imidazole C-H protons, a result of its position

between two electron-withdrawing nitrogen atoms.

The C4-H proton appears further upfield, influenced by the adjacent C5 substituent.

The methine proton (C7-H) of the ethyl linker is predicted to be a triplet due to coupling with

the adjacent methylene protons (C6-H₂). Its chemical shift around 4.5 ppm is attributed to the

deshielding effect of the two adjacent phenyl groups and the imidazole ring.

The methylene protons (C6-H₂) are expected to appear as a doublet, coupling with the C7-H

proton.

The ten protons of the two phenyl groups will likely overlap in a complex multiplet in the

aromatic region (7.2-7.4 ppm).

Predicted ¹³C NMR Data
The predicted ¹³C NMR spectrum provides complementary information on the carbon skeleton.

Carbon Predicted Chemical Shift (ppm)

C2 ~135

C4 ~115

C5 ~138

C6 ~35

C7 ~50

Phenyl C (quaternary) ~145

Phenyl CH ~127-129

Expertise & Experience: Interpreting the ¹³C NMR Predictions

The imidazole ring carbons (C2, C4, and C5) are expected to resonate in the aromatic

region. C2 is typically the most deshielded of the protonated carbons in the imidazole ring.
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The aliphatic carbons of the ethyl linker (C6 and C7) will appear in the upfield region of the

spectrum.

The phenyl carbons will show characteristic signals for the quaternary and protonated

carbons, with the exact shifts being influenced by the substitution pattern.

Experimental Protocol for NMR Spectroscopy
Trustworthiness: A Self-Validating System

This protocol is designed to yield high-quality, reproducible NMR data.

Sample Preparation: Dissolve approximately 5-10 mg of 5-(2,2-diphenylethyl)-1H-
imidazole in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm

NMR tube. The choice of solvent is critical; DMSO-d₆ is often preferred for imidazoles as it

can help in observing the exchangeable N-H proton.

¹H NMR Acquisition:

Use a 400 MHz or higher field NMR spectrometer.

Acquire a standard one-pulse ¹H spectrum with a sufficient number of scans (typically 16

or 32) to achieve a good signal-to-noise ratio.

Set the spectral width to cover the expected range of chemical shifts (e.g., -2 to 16 ppm).

A relaxation delay of 1-2 seconds is generally sufficient.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum.

A greater number of scans (e.g., 1024 or more) will be necessary due to the lower natural

abundance of ¹³C.

Use a spectral width of approximately 220 ppm.

A longer relaxation delay (2-5 seconds) may be required for quaternary carbons.
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Data Processing: Process the raw data using appropriate software (e.g., Mnova, TopSpin).

This includes Fourier transformation, phase correction, baseline correction, and referencing

the chemical shifts to the residual solvent peak or an internal standard like tetramethylsilane

(TMS).

NMR Workflow

Sample Preparation

¹H NMR Acquisition

¹³C NMR Acquisition

Data Processing Structure Elucidation

Click to download full resolution via product page

Caption: Experimental workflow for NMR analysis.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is invaluable for confirming its identity.[2]

Predicted Mass Spectrum Data
Ion Predicted m/z Proposed Fragmentation

[M+H]⁺ 275.15 Protonated molecular ion

[M-C₆H₅]⁺ 198.10 Loss of a phenyl radical

[C₁₁H₁₁N₂]⁺ 171.09 Cleavage of the ethyl linker

Expertise & Experience: Interpreting the Mass Spectrum Predictions

The protonated molecular ion ([M+H]⁺) is expected to be the most abundant ion in the

spectrum under soft ionization conditions like Electrospray Ionization (ESI).
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A characteristic fragmentation pathway for compounds with a diphenylethyl moiety is the loss

of a phenyl radical, leading to a significant fragment ion.

Cleavage of the C-C bond in the ethyl linker is another plausible fragmentation pathway,

resulting in an ion corresponding to the imidazole and a vinyl fragment. The fragmentation

patterns of imidazoles can be complex, but these represent some of the most likely primary

fragmentation events.[9][10][11]

Experimental Protocol for Mass Spectrometry
Sample Preparation: Prepare a dilute solution of the compound (approximately 1 mg/mL) in

a suitable solvent such as methanol or acetonitrile.

Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

equipped with an ESI source.

Data Acquisition:

Infuse the sample solution directly into the mass spectrometer or introduce it via liquid

chromatography.

Acquire the mass spectrum in positive ion mode.

Obtain a full scan mass spectrum to identify the protonated molecular ion.

Perform tandem mass spectrometry (MS/MS) on the [M+H]⁺ ion to induce fragmentation

and obtain a fragment ion spectrum.

Data Analysis: Determine the accurate mass of the molecular ion and its fragments to

confirm the elemental composition. Compare the observed fragmentation pattern with the

predicted pathways.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting

their characteristic vibrational frequencies.[12][13]

Predicted IR Data
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Vibrational Mode Predicted Wavenumber (cm⁻¹)

N-H stretch (imidazole) 3100 - 2800 (broad)

C-H stretch (aromatic) 3100 - 3000

C-H stretch (aliphatic) 3000 - 2850

C=N and C=C stretch (imidazole) 1650 - 1450

C=C stretch (aromatic) 1600 - 1450

C-H bend (aromatic) 900 - 675

Expertise & Experience: Interpreting the IR Predictions

A broad absorption band in the high-frequency region (3100-2800 cm⁻¹) is characteristic of

the N-H stretching vibration in hydrogen-bonded imidazoles.[14][15]

The sharp peaks just above 3000 cm⁻¹ are attributed to the aromatic C-H stretching

vibrations of the imidazole and phenyl rings.

The absorptions just below 3000 cm⁻¹ correspond to the aliphatic C-H stretching of the ethyl

linker.

The fingerprint region will contain a series of bands corresponding to the C=N and C=C

stretching vibrations of the imidazole and phenyl rings, as well as various bending vibrations.

Experimental Protocol for IR Spectroscopy
Sample Preparation:

KBr Pellet: Grind a small amount of the solid sample (1-2 mg) with about 100 mg of dry

potassium bromide (KBr) powder. Press the mixture into a thin, transparent pellet using a

hydraulic press.

Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto

the ATR crystal.

Data Acquisition:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.researchgate.net/figure/R-spectrum-of-imidazole-derivatives-a-2a-b-2b-and-c-2c_fig7_273632758
https://pubs.aip.org/aip/jcp/article/48/7/3079/601671/Far-Infrared-Spectra-and-Hydrogen-Bond-Frequencies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a Fourier-Transform Infrared (FTIR) spectrometer.

Record a background spectrum of the empty sample compartment or the clean ATR

crystal.

Collect the sample spectrum, typically in the range of 4000-400 cm⁻¹.

Data Analysis: Identify and assign the characteristic absorption bands to their corresponding

functional groups.

IR Spectroscopy Workflow

Sample Preparation (KBr or ATR)

Background Spectrum Acquisition

Sample Spectrum Acquisition

Functional Group Analysis

Click to download full resolution via product page

Caption: Workflow for IR spectroscopic analysis.

Conclusion
This technical guide provides a comprehensive predicted spectroscopic profile of 5-(2,2-
diphenylethyl)-1H-imidazole. The detailed analysis of predicted ¹H NMR, ¹³C NMR, MS, and

IR data, along with robust experimental protocols, offers a valuable resource for the synthesis,
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identification, and characterization of this compound. The provided insights into the

interpretation of the spectroscopic data are grounded in the fundamental principles of

spectroscopy and the known characteristics of imidazole derivatives. This framework will aid

researchers in their efforts to study and utilize this and related molecules in various scientific

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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